Cas no 1071346-87-6 (6-Methoxy-5-nitrobenzo[d]thiazol-2-amine)

• Product Name: 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine
• CAS No: 1071346-87-6
• MF: C₈H₇N₃O₃S
• MW: 225.224479913712
• MDL: MFCD11695876
• CID: 5521134
• Update Time: 2025-10-29

6-Methoxy-5-nitrobenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine
• 6-methoxy-5-nitro-1,3-benzothiazol-2-amine

• MDL： MFCD11695876
• Inchi： 1S/C8H7N3O3S/c1-14-6-3-7-4(10-8(9)15-7)2-5(6)11(12)13/h2-3H,1H3,(H2,9,10)
• InChI Key： AQIPCUMJMPWGRJ-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=C([N+]([O-])=O)C=C2N=C1N

Additional information on 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine

Introduction to 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (CAS No. 1071346-87-6) and Its Emerging Applications in Chemical Biology

The compound 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine, identified by the CAS number 1071346-87-6, represents a structurally intriguing heterocyclic amine with significant potential in the realm of chemical biology and pharmaceutical research. Its molecular framework, combining a benzo[d]thiazole core with nitro and methoxy substituents, endows it with unique electronic and steric properties that make it a valuable scaffold for drug discovery and molecular probe development.

Recent advancements in medicinal chemistry have highlighted the utility of benzo[d]thiazole derivatives in designing novel therapeutic agents. The presence of the nitro group in 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine not only influences its reactivity but also contributes to its biological activity by modulating electron density across the aromatic system. This feature has been exploited in various synthetic strategies to develop derivatives with enhanced binding affinity and selectivity against biological targets.

In particular, studies have demonstrated that modifications at the 5-nitro position can significantly alter the pharmacokinetic profile of benzo[d]thiazole-based compounds. The nitro group can be further functionalized through reduction or diazotization reactions, leading to the formation of amine or azo derivatives, respectively. These transformations have opened new avenues for exploring the biological significance of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine in contexts such as enzyme inhibition and receptor interaction studies.

The methoxy group at the 6-position serves as an electron-donating moiety, which can enhance the solubility and metabolic stability of the compound. This characteristic is particularly advantageous when designing orally bioavailable drugs, as it improves passive diffusion across biological membranes. Additionally, the methoxy group can participate in hydrogen bonding interactions with polar residues in protein binding pockets, thereby increasing binding affinity.

Emerging research indicates that 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine exhibits promising activity against several disease-related targets. For instance, preliminary in vitro assays have shown that this compound can inhibit the activity of certain kinases involved in cancer progression. The precise mechanism of action remains under investigation, but it is hypothesized that the nitro and amine functionalities play critical roles in modulating kinase function through redox-dependent pathways.

Moreover, the benzo[d]thiazole scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The structural features of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine align well with these pharmacophoric patterns, suggesting potential applications beyond oncology. For example, derivatives of this compound have been explored as scaffolds for developing novel antibiotics targeting resistant bacterial strains.

Recent computational studies have further elucidated the binding interactions of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine with biological targets using molecular docking techniques. These simulations have provided insights into how structural modifications can optimize binding affinity and selectivity. By leveraging these computational tools, researchers can design next-generation analogs with improved pharmacological profiles.

The synthesis of 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine involves multi-step organic reactions that highlight its synthetic versatility. Key synthetic routes include nitration of pre-formed benzo[d]thiazole derivatives followed by selective methylation at the 6-position. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing waste generation and improving yields.

In conclusion, 6-Methoxy-5-nitrobenzo[d]thiazol-2-amine (CAS No. 1071346-87-6) represents a structurally diverse and biologically relevant compound with significant implications for drug discovery and chemical biology research. Its unique combination of functional groups offers a rich platform for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.